Cas no 73089-93-7 (1-(2-Hydroxyethyl)cyclopentanol)

• Product Name: 1-(2-Hydroxyethyl)cyclopentanol
• CAS No: 73089-93-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 1077480
• Update Time: 2025-06-12

1-(2-Hydroxyethyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)cyclopentanol
• 1-(2-Hydroxy-aethyl)-cyclopentanol
• 1-(2'-hydroxyethyl)-1-cyclopentanol
• 1-(2-hydroxy-ethyl)-cyclopentanol
• 1-< 1-Hydroxy-cyclopentyl> -2-hydroxy-aethan
• 2-(1-hydroxycyclopentyl)-1-ethanol
• AGN-PC-000F32
• Cyclopentaneethanol, 1-hydroxy-
• FT-0686144
• RP08911
• SureCN287854

• Inchi： 1S/C7H14O2/c8-6-5-7(9)3-1-2-4-7/h8-9H,1-6H2
• InChI Key： QGMKCAZXZBYWCH-UHFFFAOYSA-N
• SMILES： OC1(CCO)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.092
• Boiling Point: 256 ºC
• Flash Point: 123 ºC
• Refractive Index: 1.4815

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(2-Hydroxyethyl)cyclopentanol

Research Brief on 1-(2-Hydroxyethyl)cyclopentanol (CAS: 73089-93-7): Recent Advances and Applications

1-(2-Hydroxyethyl)cyclopentanol (CAS: 73089-93-7) is a cyclopentanol derivative that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. Recent studies have explored its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(2-Hydroxyethyl)cyclopentanol as a precursor in the synthesis of GABAergic modulators. The study demonstrated that the hydroxyl and cyclopentyl groups of the compound provide a unique structural framework that enhances binding affinity to GABA-A receptors. This finding opens new avenues for the development of anxiolytic and anticonvulsant drugs with improved efficacy and reduced side effects.

Another significant advancement was reported in the field of polymer chemistry, where 1-(2-Hydroxyethyl)cyclopentanol was utilized as a monomer for the synthesis of biodegradable polymers. A 2024 study in ACS Applied Materials & Interfaces highlighted its potential in creating drug delivery systems with controlled release properties. The researchers successfully engineered nanoparticles using this compound, which exhibited enhanced stability and biocompatibility, making them suitable for targeted cancer therapy.

Recent pharmacological evaluations have also shed light on the anti-inflammatory properties of 1-(2-Hydroxyethyl)cyclopentanol. A preclinical study published in European Journal of Pharmacology (2024) demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. These results suggest its potential as a lead compound for the development of new anti-inflammatory agents, particularly for chronic inflammatory conditions like rheumatoid arthritis.

From a synthetic chemistry perspective, novel catalytic methods for the efficient production of 1-(2-Hydroxyethyl)cyclopentanol have been developed. A 2023 paper in Organic Letters described a green chemistry approach using biocatalysts, which achieved high yields (up to 92%) with minimal environmental impact. This advancement addresses previous challenges in scalability and sustainability, making the compound more accessible for industrial applications.

In conclusion, 1-(2-Hydroxyethyl)cyclopentanol (CAS: 73089-93-7) continues to demonstrate significant potential across multiple domains of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable building block for drug discovery and material science. Future research directions may focus on exploring its applications in additional therapeutic areas and optimizing its production processes for commercial-scale manufacturing.